3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H13ClN4S
• Molecular Weight: 292.79 g/mol
• IUPAC Name: 3-tert-butyl-6-(2-chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H13ClN4S/c1-13(2,3)11-15-16-12-18(11)17-10(19-12)8-6-4-5-7-9(8)14/h4-7H,1-3H3
• InChI Key: TYDISJLPKVQIIF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NN=C2N1N=C(S2)C3=CC=CC=C3Cl

Description

3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized through different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that it may work by inhibiting the activity of certain enzymes and proteins in cancer cells, bacteria, and fungi. It may also work by reducing oxidative stress and inflammation in neurons.
Biochemical and Physiological Effects:
Studies have shown that 3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may have various biochemical and physiological effects. It may reduce the production of reactive oxygen species, which can cause damage to cells. It may also reduce inflammation, which can contribute to the development of various diseases. Additionally, it may inhibit the growth of cancer cells, bacteria, and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to inhibit the growth of cancer cells, bacteria, and fungi. It may also have neuroprotective effects, which can be useful in studying neurodegenerative diseases. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

For research can focus on investigating its mechanism of action, exploring its potential in other areas, and optimizing its synthesis method.

Synthesis Methods

The synthesis of 3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved through different methods such as the reaction of 2-chlorobenzaldehyde and thiosemicarbazide in the presence of acetic acid and sodium acetate. Another method involves the reaction of 2-chlorobenzaldehyde with thiocarbohydrazide in the presence of acetic acid and sodium acetate followed by the reaction with tert-butyl isocyanide.

Scientific Research Applications

3-Tert-butyl-6-(2-chlorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields such as cancer research, antimicrobial activity, and neuroprotection. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells. In antimicrobial activity, it has shown potential in inhibiting the growth of various bacteria and fungi. In neuroprotection, it has shown potential in protecting neurons from damage caused by oxidative stress.